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Compound Name:
N-(Methoxycarbonyl)-L-tert-

leucine

Cat. No.: B194262 Get Quote

Solubility Profile of N-(Methoxycarbonyl)-L-tert-
leucine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-
(Methoxycarbonyl)-L-tert-leucine, a key building block in the synthesis of various

pharmaceuticals. Understanding the solubility of this compound in common organic solvents is

critical for its effective use in process development, formulation, and purification. This

document outlines available solubility data, presents detailed experimental protocols for its

determination, and offers a visual representation of the experimental workflow.

Core Concepts and Significance
N-(Methoxycarbonyl)-L-tert-leucine, a protected amino acid derivative, plays a significant

role in synthetic organic chemistry, particularly in the pharmaceutical industry. Its solubility

characteristics dictate the choice of solvents for reactions, crystallizations, and

chromatographic purifications, directly impacting yield, purity, and process efficiency. A

thorough understanding of its solubility behavior is therefore paramount for chemists and

chemical engineers working on the synthesis and manufacturing of active pharmaceutical

ingredients (APIs) that incorporate this moiety.
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Physicochemical Properties
A summary of the key physicochemical properties of N-(Methoxycarbonyl)-L-tert-leucine is

provided below. These properties influence its solubility in various media.

Property Value Reference

CAS Number 162537-11-3 [1]

Molecular Formula C8H15NO4 [1][2]

Molecular Weight 189.21 g/mol [1]

Appearance White solid [2]

Melting Point 108-109 °C [2]

XLogP3 1.3 [2]

Solubility Data
Comprehensive quantitative solubility data for N-(Methoxycarbonyl)-L-tert-leucine in a wide

range of organic solvents is not extensively reported in publicly available literature. However,

based on available information and the physicochemical properties of the molecule, a

qualitative and estimated quantitative solubility profile is presented in Table 1. The provided

quantitative data for organic solvents, other than water, are illustrative estimates based on the

general solubility of N-protected amino acids and should be experimentally verified for precise

applications.

Table 1: Solubility of N-(Methoxycarbonyl)-L-tert-leucine in Common Solvents
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Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Qualitative
Solubility

Reference

Water 20 2.64
Sparingly

Soluble
[3]

Methanol 25 Soluble Soluble [2][3]

Ethanol 25
Moderately

Soluble
- -

Isopropanol 25 Slightly Soluble - -

Ethyl Acetate 25 Soluble Soluble [2][3]

Acetone 25
Moderately

Soluble
- -

Dichloromethane 25 Soluble - -

Toluene 25 Slightly Soluble - -

Dimethylformami

de (DMF)
25 Very Soluble - -

Dimethyl

Sulfoxide

(DMSO)

25 Very Soluble - -

*Note: Quantitative values for organic solvents are illustrative estimates and should be

confirmed experimentally.

Experimental Protocols for Solubility Determination
To obtain precise and reliable solubility data, a well-defined experimental protocol is essential.

The gravimetric method is a fundamental and widely used technique for determining the

solubility of a solid in a liquid. It is a robust method that does not rely on the spectroscopic

properties of the compound.

Gravimetric Method for Solubility Determination
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This protocol outlines the steps for determining the solubility of N-(Methoxycarbonyl)-L-tert-
leucine in a given solvent at a specific temperature.

1. Materials and Equipment:

N-(Methoxycarbonyl)-L-tert-leucine (high purity)

Selected organic solvent (analytical grade)

Analytical balance (readable to ±0.0001 g)

Thermostatic shaker bath or magnetic stirrer with hotplate

Temperature probe

Syringe filters (e.g., 0.45 µm PTFE)

Vials with screw caps

Drying oven

Desiccator

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of N-(Methoxycarbonyl)-L-tert-leucine to a series of vials

containing a known volume of the selected solvent. The presence of undissolved solid is

crucial to ensure saturation.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker bath set to the desired temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure equilibrium is reached.

Sample Withdrawal and Filtration:
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After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to

avoid premature crystallization.

Immediately filter the solution through a syringe filter into a pre-weighed, clean, and dry

vial. This step is critical to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Weigh the vial containing the filtered saturated solution to determine the mass of the

solution.

Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without

decomposing the solute (e.g., 60-80 °C).

Once the solvent has completely evaporated, transfer the vial to a desiccator to cool to

room temperature.

Weigh the vial containing the dry solute.

Repeat the drying and weighing steps until a constant mass is achieved.

3. Data Analysis:

Mass of the solute (m_solute): (Mass of vial + dry solute) - (Mass of empty vial)

Mass of the solvent (m_solvent): (Mass of vial + solution) - (Mass of vial + dry solute)

Solubility ( g/100 g solvent): (m_solute / m_solvent) * 100

To express solubility in g/100 mL, the density of the solvent at the experimental temperature

is required.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the gravimetric method for solubility

determination.
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1. Preparation of Saturated Solution

2. Sampling and Filtration

3. Analysis

4. Calculation

Add excess solute to solvent in vial

Seal vial and place in thermostatic shaker

Equilibrate at constant temperature with agitation

Allow solid to settle

Withdraw supernatant with pre-warmed syringe

Filter through syringe filter into pre-weighed vial

Weigh vial with filtered solution

Evaporate solvent in drying oven

Cool in desiccator and weigh vial with dry solute

Repeat drying and weighing to constant mass

Calculate mass of solute and solvent

Determine solubility in g/100 g or g/100 mL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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